![molecular formula C19H16N2O2 B5645563 N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine](/img/structure/B5645563.png)
N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine
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Overview
Description
N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine, also known as 2C-G-4, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine chemical classes. It was first synthesized by Alexander Shulgin in the 1980s, and its effects on the human body have been studied by various researchers since then. The purpose of
Mechanism of Action
Target of Action
The primary target of Benzo[cd]indol-2-yl-(3,4-dimethoxy-phenyl)-amine is the lysosome . Lysosomes play a crucial role in cellular processes such as autophagy and apoptosis . This compound also targets Atg4B , an enzyme involved in autophagy .
Mode of Action
This compound enters cancer cells via the polyamine transporter localized in the lysosomes . It induces autophagy and apoptosis in the cells . The crosstalk between autophagy and apoptosis induced by this compound results in mutually reinforcing patterns .
Biochemical Pathways
The compound affects the autophagy pathway , a multistep lysosomal-degradation pathway . Autophagy plays a dual role in cancer therapy, protecting against and promoting cell death . The compound’s interaction with the autophagy pathway is promising for cancer therapy .
Pharmacokinetics
Its ability to enter cells via the polyamine transporter suggests it may have good cell permeability .
Result of Action
The compound shows potent inhibitory activity in hepatocellular carcinoma migration both in vitro and in vivo . It causes autophagy and apoptosis in cancer cells , which could potentially inhibit tumor growth and metastasis.
Action Environment
The action environment of the compound is within the cellular environment, specifically the lysosomes . The compound’s efficacy and stability could be influenced by various factors within this environment, such as pH, enzyme activity, and the presence of other compounds.
Future Directions
Biochemical Analysis
Biochemical Properties
It has been suggested that this compound may interact with various enzymes, proteins, and other biomolecules .
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, potential inhibition or activation of enzymes, and changes in gene expression .
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O2/c1-22-16-10-9-13(11-17(16)23-2)20-19-14-7-3-5-12-6-4-8-15(21-19)18(12)14/h3-11H,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMICCSLWVXIYPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC2=NC3=CC=CC4=C3C2=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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